Cas no 1437052-52-2 (1-(3-bromo-4-(2-hydroxypropan-2-yl)phenyl)ethanone)

• Product Name: 1-(3-bromo-4-(2-hydroxypropan-2-yl)phenyl)ethanone
• CAS No: 1437052-52-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 2103410
• Update Time: 2023-11-19

1-(3-bromo-4-(2-hydroxypropan-2-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-(2-hydroxypropan-2-yl)phenyl)ethanone
• XVGWUCMEHBIRCP-UHFFFAOYSA-N
• CID 86685487
• Ethanone, 1-[3-bromo-4-(1-hydroxy-1-methylethyl)phenyl]-

• Inchi： 1S/C11H13BrO2/c1-7(13)8-4-5-9(10(12)6-8)11(2,3)14/h4-6,14H,1-3H3
• InChI Key： XVGWUCMEHBIRCP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C=CC=1C(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 363.8±37.0 °C(Predicted)
• pka: 13.97±0.29(Predicted)